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Compound of Interest

Compound Name:
4-Benzyl-2-hydroxymorpholin-3-

one

Cat. No.: B126696 Get Quote

Essential Safety and Handling Guide for 4-
Benzyl-2-hydroxymorpholin-3-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

4-Benzyl-2-hydroxymorpholin-3-one (CAS No. 287930-73-8). Adherence to these

procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Benzyl-2-hydroxymorpholin-3-one is a chemical that requires careful handling due to its

potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye

contact.

Summary of Hazards:
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Hazard Statement GHS Classification Description

H315 Skin Irritant, Category 2 Causes skin irritation.[1]

H319 Eye Irritant, Category 2A
Causes serious eye irritation.

[1]

H335 Specific Target Organ Toxicity
May cause respiratory

irritation.[1]

Required Personal Protective Equipment (PPE):

To mitigate the risks associated with handling this compound, the following personal protective

equipment is mandatory.

Equipment Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

To protect eyes from dust

particles and splashes.[1]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

recommended.

To prevent inhalation and

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[1]
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Gather all necessary PPE and ensure it is in good condition.

Handling the Compound:

Avoid generating dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the compound.[1]

In Case of Exposure:

If on skin: Immediately wash with plenty of water. If skin irritation occurs, seek medical

advice.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

Disposal Plan
Contaminated materials and the compound itself must be disposed of as hazardous waste.

Waste Collection:

Collect waste in a suitable, labeled, and sealed container.

Do not dispose of down the drain or with regular trash.[2]

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal.[2]
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Experimental Workflow and Safety
The following diagram illustrates the logical workflow for safely handling 4-Benzyl-2-
hydroxymorpholin-3-one.
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Caption: Workflow for handling 4-Benzyl-2-hydroxymorpholin-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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